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Compound of Interest

Compound Name: Leonurine

Cat. No.: B1674737

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
leonurine in a laboratory setting. Adherence to these procedures is critical to ensure personnel
safety and environmental compliance.

Immediate Safety and Handling Precautions

Leonurine is classified as a skin and eye irritant.[1] Appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, must be worn when handling this
compound. All handling of solid leonurine should be performed in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any airborne particles. In case of
accidental contact, flush the affected area with copious amounts of water and seek medical
attention if irritation persists.

Quantitative Data for Leonurine

The following table summarizes key quantitative data for leonurine.
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Property Value Source
Molecular Formula C14H21N30s [1112][3][4]
Molecular Weight 311.33 g/mol [1][3][4]
CAS Number 24697-74-3 [1114]
Solubility in DMSO 30.3 mg/mL [3]

Leonurine Disposal Protocol

As a solid irritant, leonurine must be disposed of as hazardous chemical waste. Do not
dispose of solid leonurine down the drain or in regular trash.

Experimental Protocol for Preparing Solid Leonurine Waste for Disposal:

o Segregation: Isolate leonurine waste from other chemical waste streams. It should be
collected in a dedicated, properly labeled hazardous waste container.

e Containerization:

o Use a high-density polyethylene (HDPE) or other chemically resistant container with a

secure, leak-proof lid.
o The container must be clean and dry before the first addition of waste.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Leonurine," and the
appropriate hazard symbols (e.g., irritant).

o Include the accumulation start date (the date the first waste is added to the container).
¢ Collection of Waste:

o Place all solid leonurine waste, including contaminated items such as weighing paper,
gloves, and paper towels, into the designated container.
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o For items heavily contaminated with leonurine, it is best practice to double-bag them
before placing them in the waste container.[5]

o Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.[6][7]

o Ensure the storage area is away from incompatible materials.
» Disposal Request:

o Once the container is full or has been in accumulation for the maximum allowable time (as
per your institution's guidelines, often not exceeding one year), arrange for pickup by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[7][8]

Leonurine Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of leonurine.
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Leonurine Waste Generated

Is the waste solid
(including contaminated items)?

Is the waste a dilute
aqueous solution?

\

Collect in a dedicated,
labeled hazardous waste container.

No
(Concentrated Solution)

Consult Institutional EHS Policy Solid waste and concentrated solutions
for dilute aqueous waste. prohibited from drain disposal.

\

Store sealed container in a |
satellite accumulation area.

\

Request pickup by
EHS or licensed contractor.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Leonurine Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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